Cas no 2470440-10-7 (4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide)

4-(Quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide is a heterocyclic organic compound featuring a quinoline-thiazole hybrid structure. This salt form enhances solubility and stability, making it suitable for various research applications. The quinoline moiety contributes to potential pharmacological activity, while the thiazol-2-amine group offers versatility in further functionalization. Its hydrobromide salt form ensures improved handling and storage characteristics. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in the development of antimicrobial or anticancer agents. Its well-defined structure and purity make it a valuable intermediate for synthetic and biological studies.
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide structure
2470440-10-7 structure
Product Name:4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide
CAS No:2470440-10-7
MF:C12H10BrN3S
MW:308.1968998909
MDL:MFCD32711099
CID:5670808
PubChem ID:155819830
Update Time:2025-06-07

4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2470440-10-7
    • EN300-27103397
    • 4-Quinolin-2-yl-1,3-thiazol-2-amine;hydrobromide
    • 4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide
    • MDL: MFCD32711099
    • Inchi: 1S/C12H9N3S.BrH/c13-12-15-11(7-16-12)10-6-5-8-3-1-2-4-9(8)14-10;/h1-7H,(H2,13,15);1H
    • InChI Key: VJLAQAPQNLEIAP-UHFFFAOYSA-N
    • SMILES: Br.S1C(N)=NC(=C1)C1=CC=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 306.97788g/mol
  • Monoisotopic Mass: 306.97788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80Ų

4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide Pricemore >>

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